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Compound Name: FTAC6

Cat. No.: B15552173

Get Quote

Topic: Step-by-step guide for using TNF Receptor-Associated Factor 6 (TRAF6) in functional

assays.

Audience: Researchers, scientists, and drug development professionals.

Note: The requested information for "FTAC6" has been interpreted as a likely typographical

error for the well-characterized protein TRAF6 (TNF Receptor-Associated Factor 6). This

document focuses on providing detailed application notes and protocols for functional assays

involving TRAF6.

Introduction
Tumor Necrosis Factor Receptor-Associated Factor 6 (TRAF6) is a key signaling molecule that

functions as an E3 ubiquitin ligase. It plays a crucial role in a variety of cellular processes,

including innate and adaptive immunity, inflammation, and bone metabolism. TRAF6 is a

central component of signaling pathways initiated by the Tumor Necrosis Factor (TNF) receptor

superfamily and the Toll-like receptor/Interleukin-1 receptor (TLR/IL-1R) superfamily. Upon

activation, TRAF6 catalyzes the synthesis of K63-linked polyubiquitin chains on itself and other

target proteins, leading to the activation of downstream signaling cascades, most notably the

NF-κB and MAPK pathways. Dysregulation of TRAF6 activity has been implicated in numerous
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diseases, including autoimmune disorders, inflammatory conditions, and cancer, making it an

attractive target for therapeutic intervention.

This guide provides detailed protocols for three key functional assays to study TRAF6 activity:

an in vitro ubiquitination assay, an NF-κB reporter assay, and a co-immunoprecipitation assay

for protein-protein interactions.

Signaling Pathway Overview
The following diagram illustrates the central role of TRAF6 in mediating signal transduction

from cell surface receptors to the activation of downstream transcription factors.

To cite this document: BenchChem. [Application Notes and Protocols for TRAF6 Functional
Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552173/docs#application-notes-and-protocols-for-
traf6-functional-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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